1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine
Overview
Description
1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine, also known as BCTP, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 1 (mGluR1). The mGluR1 receptor is involved in various physiological and pathological processes such as synaptic plasticity, learning, memory, and pain perception. BCTP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine acts as a selective antagonist of the mGluR1 receptor, which is a G protein-coupled receptor that modulates intracellular signaling pathways. By blocking the activation of mGluR1, 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine inhibits the downstream signaling cascades that are involved in synaptic transmission and plasticity.
Biochemical and Physiological Effects:
1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine has been shown to modulate various biochemical and physiological effects in different brain regions. It has been reported to enhance long-term potentiation (LTP) in the hippocampus, which is a cellular mechanism underlying learning and memory. 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine has also been shown to reduce pain perception in animal models of neuropathic pain. In addition, 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine has been reported to have neuroprotective effects in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine has several advantages as a research tool, including its high potency and selectivity for mGluR1, which allows for precise modulation of the receptor activity. However, 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine also has some limitations, such as its poor solubility in water and low bioavailability, which may affect its effectiveness in some experimental settings.
Future Directions
There are several future directions for research on 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine and mGluR1. One direction is to investigate the role of mGluR1 in synaptic plasticity and learning in different brain regions. Another direction is to explore the potential therapeutic applications of 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine in various neurological and psychiatric disorders, such as pain, addiction, and neurodegenerative disorders. Furthermore, the development of more potent and selective mGluR1 antagonists may provide new insights into the physiological and pathological functions of this receptor subtype.
Scientific Research Applications
1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine has been widely used as a research tool to investigate the role of mGluR1 in various physiological and pathological processes. It has been shown to modulate synaptic transmission, plasticity, and excitability in several brain regions. 1-benzyl-4-(4-biphenylylcarbonothioyl)piperazine has also been used to investigate the involvement of mGluR1 in pain perception, addiction, and neurodegenerative disorders.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(4-phenylphenyl)methanethione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2S/c27-24(23-13-11-22(12-14-23)21-9-5-2-6-10-21)26-17-15-25(16-18-26)19-20-7-3-1-4-8-20/h1-14H,15-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTNANGKXXGGSHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=S)C3=CC=C(C=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.